Cas no 80277-87-8 (N-(2-Bromophenyl)-2-cyanoacetamide)

• Product Name: N-(2-Bromophenyl)-2-cyanoacetamide
• CAS No: 80277-87-8
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 1803330
• PubChem ID: 4154641
• Update Time: 2025-09-18

N-(2-Bromophenyl)-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromophenyl)-2-cyano-
• 2-cyano-N-[2-(bromo)phenyl]acetamide
• CS-0249547
• G21547
• SCHEMBL11196307
• STK317980
• AKOS000152674
• 80277-87-8
• IBHCCLKPASINHW-UHFFFAOYSA-N
• 2'-bromo-2-cyanoacetanilide
• EN300-43860
• Z57904506
• N-(2-bromophenyl)-2-cyano-acetamide
• N-(2-bromophenyl)-2-cyanoacetamide
• N-(2-Bromophenyl)-2-cyanoacetamide

• Inchi： 1S/C9H7BrN2O/c10-7-3-1-2-4-8(7)12-9(13)5-6-11/h1-4H,5H2,(H,12,13)
• InChI Key： IBHCCLKPASINHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CC#N)=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Bromophenyl)-2-cyanoacetamide

N-(2-Bromophenyl)-2-cyanoacetamide (CAS No: 80277-87-8)

N-(2-Bromophenyl)-2-cyanoacetamide is a compound with the CAS registry number 80277-87-8. This compound has been the subject of extensive research in recent years, particularly in the fields of organic chemistry and pharmacology. The molecule consists of a benzene ring substituted with a bromine atom at the 2-position, which is further connected to an acetamide group via an amide bond. The presence of the cyano group (-CN) at the 2-position of the acetamide moiety imparts unique electronic properties to the molecule, making it a valuable compound in various chemical and biological applications.

Recent studies have highlighted the potential of N-(2-Bromophenyl)-2-cyanoacetamide as a precursor in the synthesis of bioactive molecules. The bromine substituent on the aromatic ring facilitates various substitution reactions, enabling chemists to explore a wide range of structural modifications. For instance, researchers have successfully utilized this compound as a starting material for the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including antifungal, anticancer, and anti-inflammatory properties.

The cyano group in N-(2-Bromophenyl)-2-cyanoacetamide plays a crucial role in determining the compound's reactivity and stability. This functional group is highly nucleophilic and can participate in nucleophilic additions and substitutions. Recent advancements in catalytic methods have allowed for more efficient transformations involving this group, leading to novel compounds with enhanced bioavailability and selectivity.

In terms of physical properties, N-(2-Bromophenyl)-2-cyanoacetamide is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic synthesis protocols, including Suzuki coupling reactions and Heck reactions, where precise control over reaction conditions is essential.

The synthesis of N-(2-Bromophenyl)-2-cyanoacetamide involves multiple steps, starting from bromobenzene derivatives. One common approach involves the nucleophilic substitution of bromobenzene with an amide group derived from cyanoacetic acid. This process typically requires catalytic amounts of bases or phase-transfer catalysts to facilitate the reaction. Recent optimizations have focused on improving yields and reducing reaction times by employing microwave-assisted synthesis techniques.

The application of N-(2-Bromophenyl)-2-cyanoacetamide extends beyond organic synthesis into areas such as materials science and drug discovery. For example, researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. Additionally, its role as an intermediate in pharmaceutical research has been documented in several recent publications, where it serves as a key component in designing small-molecule inhibitors targeting various disease-related proteins.

From a toxicological perspective, studies on N-(2-Bromophenyl)-2-cyanoacetamide indicate that it exhibits low acute toxicity when administered at standard experimental doses. However, long-term exposure or chronic toxicity studies are still under investigation to fully understand its safety profile. Regulatory agencies continue to monitor its use in industrial and academic settings to ensure compliance with safety standards.

In conclusion, N-(2-Bromophenyl)-2-cyanoacetamide (CAS No: 80277-87-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even more prominent role in future scientific advancements.